Cas no 1566014-89-8 (2-{2-(2-methoxypropyl)sulfanyl-4-methyl-1,3-thiazol-5-yl}acetic acid)

2-{2-(2-Methoxypropyl)sulfanyl-4-methyl-1,3-thiazol-5-yl}acetic acid is a specialized thiazole derivative featuring a methoxypropylsulfanyl substituent and an acetic acid functional group. This compound is of interest in synthetic and medicinal chemistry due to its unique structural framework, which combines a thiazole core with a flexible sulfur-containing side chain. The presence of the acetic acid moiety enhances its potential for further derivatization, making it a versatile intermediate for the development of biologically active molecules. Its well-defined structure and functional groups allow for precise modifications, facilitating applications in drug discovery and materials science. The compound's stability and synthetic accessibility further underscore its utility in research settings.
2-{2-(2-methoxypropyl)sulfanyl-4-methyl-1,3-thiazol-5-yl}acetic acid structure
1566014-89-8 structure
Product Name:2-{2-(2-methoxypropyl)sulfanyl-4-methyl-1,3-thiazol-5-yl}acetic acid
CAS No:1566014-89-8
MF:C10H15NO3S2
MW:261.361000299454
MDL:MFCD26834233
CID:5171139
PubChem ID:104166116
Update Time:2025-06-09

2-{2-(2-methoxypropyl)sulfanyl-4-methyl-1,3-thiazol-5-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Thiazoleacetic acid, 2-[(2-methoxypropyl)thio]-4-methyl-
    • 2-{2-(2-methoxypropyl)sulfanyl-4-methyl-1,3-thiazol-5-yl}acetic acid
    • MDL: MFCD26834233
    • Inchi: 1S/C10H15NO3S2/c1-6(14-3)5-15-10-11-7(2)8(16-10)4-9(12)13/h6H,4-5H2,1-3H3,(H,12,13)
    • InChI Key: LONPAZILVOGOHI-UHFFFAOYSA-N
    • SMILES: S1C(CC(O)=O)=C(C)N=C1SCC(OC)C

2-{2-(2-methoxypropyl)sulfanyl-4-methyl-1,3-thiazol-5-yl}acetic acid Pricemore >>

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Additional information on 2-{2-(2-methoxypropyl)sulfanyl-4-methyl-1,3-thiazol-5-yl}acetic acid

Recent Advances in the Study of 2-{2-(2-Methoxypropyl)sulfanyl-4-methyl-1,3-thiazol-5-yl}acetic Acid (CAS: 1566014-89-8)

The compound 2-{2-(2-methoxypropyl)sulfanyl-4-methyl-1,3-thiazol-5-yl}acetic acid (CAS: 1566014-89-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the unique structural features of 2-{2-(2-methoxypropyl)sulfanyl-4-methyl-1,3-thiazol-5-yl}acetic acid, which contribute to its pharmacological properties. The compound's thiazole core, coupled with the methoxypropylsulfanyl side chain, has been shown to exhibit promising activity in modulating specific biological pathways. Researchers have employed advanced synthetic techniques to optimize the yield and purity of this compound, paving the way for further preclinical evaluations.

In vitro and in vivo studies have demonstrated that 2-{2-(2-methoxypropyl)sulfanyl-4-methyl-1,3-thiazol-5-yl}acetic acid exhibits potent anti-inflammatory and antioxidant effects. These properties are attributed to its ability to scavenge reactive oxygen species (ROS) and inhibit pro-inflammatory cytokines. Such findings suggest potential applications in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, recent investigations have explored the compound's potential as an anticancer agent. Preliminary data indicate that 2-{2-(2-methoxypropyl)sulfanyl-4-methyl-1,3-thiazol-5-yl}acetic acid can induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and activating caspase pathways. These findings are particularly promising for the development of novel chemotherapeutic agents with reduced side effects.

Despite these advancements, challenges remain in the clinical translation of 2-{2-(2-methoxypropyl)sulfanyl-4-methyl-1,3-thiazol-5-yl}acetic acid. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Ongoing studies are focusing on structural modifications and formulation strategies to enhance the compound's pharmacokinetic profile.

In conclusion, 2-{2-(2-methoxypropyl)sulfanyl-4-methyl-1,3-thiazol-5-yl}acetic acid represents a promising candidate for therapeutic development. Its multifaceted biological activities and structural versatility make it a valuable subject for future research. Continued efforts in optimizing its properties and exploring its mechanisms of action will be crucial for realizing its full potential in medicine.

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